2-[(E)-{2-[(1,3-Benzoxazol-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]-5-(diethylammonio)phenolate
2-[(E)-{2-[(1,3-Benzoxazol-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]-5-(diethylammonio)phenolate
Brand Name:
Vulcanchem
CAS No.:
385405-30-1
VCID:
VC0381622
InChI:
InChI=1S/C20H22N4O3S/c1-3-24(4-2)15-10-9-14(17(25)11-15)12-21-23-19(26)13-28-20-22-16-7-5-6-8-18(16)27-20/h5-12,25H,3-4,13H2,1-2H3,(H,23,26)/b21-12+
SMILES:
CC[NH+](CC)C1=CC(=C(C=C1)C=NNC(=O)CSC2=NC3=CC=CC=C3O2)[O-]
Molecular Formula:
C20H22N4O3S
Molecular Weight:
398.5g/mol
2-[(E)-{2-[(1,3-Benzoxazol-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]-5-(diethylammonio)phenolate
CAS No.: 385405-30-1
Main Products
VCID: VC0381622
Molecular Formula: C20H22N4O3S
Molecular Weight: 398.5g/mol
![2-[(E)-{2-[(1,3-Benzoxazol-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]-5-(diethylammonio)phenolate - 385405-30-1](/images/no_structure.jpg)
| CAS No. | 385405-30-1 |
|---|---|
| Product Name | 2-[(E)-{2-[(1,3-Benzoxazol-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]-5-(diethylammonio)phenolate |
| Molecular Formula | C20H22N4O3S |
| Molecular Weight | 398.5g/mol |
| IUPAC Name | 2-[(E)-[[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]hydrazinylidene]methyl]-5-(diethylazaniumyl)phenolate |
| Standard InChI | InChI=1S/C20H22N4O3S/c1-3-24(4-2)15-10-9-14(17(25)11-15)12-21-23-19(26)13-28-20-22-16-7-5-6-8-18(16)27-20/h5-12,25H,3-4,13H2,1-2H3,(H,23,26)/b21-12+ |
| Standard InChIKey | XBEVTNMIQYQJLI-CIAFOILYSA-N |
| Isomeric SMILES | CC[NH+](CC)C1=CC(=C(C=C1)/C=N/NC(=O)CSC2=NC3=CC=CC=C3O2)[O-] |
| SMILES | CC[NH+](CC)C1=CC(=C(C=C1)C=NNC(=O)CSC2=NC3=CC=CC=C3O2)[O-] |
| Canonical SMILES | CC[NH+](CC)C1=CC(=C(C=C1)C=NNC(=O)CSC2=NC3=CC=CC=C3O2)[O-] |
| PubChem Compound | 9662264 |
| Last Modified | Nov 11 2021 |
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